Cas no 1820711-14-5 (2-Amino-6-chloro-5-fluoronicotinonitrile)

• Product Name: 2-Amino-6-chloro-5-fluoronicotinonitrile
• CAS No: 1820711-14-5
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 4619489
• PubChem ID: 75487751
• Update Time: 2024-11-06

2-Amino-6-chloro-5-fluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloro-5-fluoronicotinonitrile
• 2-AMINO-6-CHLORO-5-FLUOROPYRIDINE-3-CARBONITRILE
• SB53425
• E81036
• 3-Pyridinecarbonitrile, 2-amino-6-chloro-5-fluoro-
• BS-31664
• CS-0083214
• XH1098
• SCHEMBL23860801
• DTXSID901230693
• 1820711-14-5
• MFCD27981336
• DB-409130

• Inchi： 1S/C6H3ClFN3/c7-5-4(8)1-3(2-9)6(10)11-5/h1H,(H2,10,11)
• InChI Key： QODKXZBCLAJBHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C#N)C(N)=N1)F

Computed Properties

• Exact Mass: 170.9999530g/mol
• Monoisotopic Mass: 170.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7